(2R)-Glycerol-O-β-D-galactopyranoside

• CAS No.: 16232-91-0
• Product Name: (2R)-Glycerol-O-β-D-galactopyranoside
• Molecular Formula: C9H18O8
• Molecular Weight: 254.23 g/mol
• IUPAC Name: 2-(2,3-dihydroxypropoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2
• Standard InChIKey: NHJUPBDCSOGIKX-NTXXKDEISA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H](CO)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OCC(CO)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OCC(CO)O)O)O)O)O
• Appearance: Assay:≥95%A neat oil
• Melting Point: 140.5-141.5°C
• Physical Description: Solid
• Description: (2R)-1-O-beta-D-Galactopyranosylglycerol, also known as (2R)-glyceryl-beta-D-galactopyranoside or alpha-galactosylglycerol, belongs to the class of organic compounds known as glycosylglycerols. These are glycerolipids structurally characterized by the presence of one or more sugar residues attached to glycerol via a glycosidic linkage (2R)-1-O-beta-D-Galactopyranosylglycerol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (2R)-1-O-beta-D-galactopyranosylglycerol is primarily located in the cytoplasm. Outside of the human body, (2R)-1-O-beta-D-galactopyranosylglycerol can be found in cereals and cereal products. This makes (2R)-1-O-beta-D-galactopyranosylglycerol a potential biomarker for the consumption of this food product.
• Synonyms: (2R)-2,3-Dihydroxypropyl β-D-Galactopyranoside; (R)-Glyceryl β-D-Galactopyranoside; D-Glycerol-β-D-galactopyranoside; RGG
• PubChem Compound: 4302177
• Last Modified: Nov 11 2021